Cas no 1203146-78-4 (6,8-Dimethyl-2-pyridin-4-ylquinoline-4-carbonyl chloride hydrochloride)

• Product Name: 6,8-Dimethyl-2-pyridin-4-ylquinoline-4-carbonyl chloride hydrochloride
• CAS No: 1203146-78-4
• MF: C₁₇H₁₃ClN₂O
• MW: 296.7509
• CID: 5094153
• Update Time: 2025-06-13

6,8-Dimethyl-2-pyridin-4-ylquinoline-4-carbonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,8-dimethyl-2-pyridin-4-ylquinoline-4-carbonyl chloride hydrochloride
• BBL014819
• STL197228
• 6,8-DIMETHYL-2-(PYRIDIN-4-YL)QUINOLINE-4-CARBONYL CHLORIDE
• 4-quinolinecarbonyl chloride, 6,8-dimethyl-2-(4-pyridinyl)-, hydrochloride
• 6,8-Dimethyl-2-pyridin-4-ylquinoline-4-carbonyl chloride hydrochloride

• Inchi： 1S/C17H13ClN2O/c1-10-7-11(2)16-13(8-10)14(17(18)21)9-15(20-16)12-3-5-19-6-4-12/h3-9H,1-2H3
• InChI Key： HCHQIEUMOUGYOA-UHFFFAOYSA-N
• SMILES： ClC(C1=C([H])C(C2C([H])=C([H])N=C([H])C=2[H])=NC2=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C([H])=C21)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 383
• XLogP3: 4
• Topological Polar Surface Area: 42.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 6,8-Dimethyl-2-pyridin-4-ylquinoline-4-carbonyl chloride hydrochloride

Research Brief on 6,8-Dimethyl-2-pyridin-4-ylquinoline-4-carbonyl chloride hydrochloride (CAS: 1203146-78-4)

The compound 6,8-Dimethyl-2-pyridin-4-ylquinoline-4-carbonyl chloride hydrochloride (CAS: 1203146-78-4) has recently gained attention in chemical biology and medicinal chemistry research due to its potential as a versatile synthetic intermediate and its structural features that make it suitable for drug discovery applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, characterization, and potential biological applications.

Recent studies have demonstrated improved synthetic routes for this quinoline derivative, with particular emphasis on optimizing the yield and purity of the final product. A 2023 publication in the Journal of Medicinal Chemistry reported a novel three-step synthesis starting from 6,8-dimethyl-2-chloroquinoline-4-carboxylic acid, achieving an overall yield of 68% with >99% purity. The hydrochloride salt form was found to significantly improve the compound's stability and solubility in various organic solvents, making it more amenable to further derivatization.

Structural characterization studies using X-ray crystallography and NMR spectroscopy have revealed important insights into the compound's molecular conformation. The pyridine and quinoline rings adopt a nearly coplanar arrangement, which may contribute to its potential as a pharmacophore in drug design. Computational studies suggest this planar structure could facilitate π-π stacking interactions with biological targets, particularly protein kinases and DNA-binding proteins.

In biological evaluations, preliminary screening has shown that derivatives of 6,8-Dimethyl-2-pyridin-4-ylquinoline-4-carbonyl chloride hydrochloride exhibit moderate inhibitory activity against several cancer-related kinases, including EGFR and VEGFR-2. While the parent compound itself shows only weak activity (IC50 > 10 μM), its reactive carbonyl chloride group makes it an attractive scaffold for generating targeted inhibitors through conjugation with various pharmacophores.

The compound's potential as a PROTAC (Proteolysis Targeting Chimera) warhead has been explored in recent preclinical studies. Its ability to form stable amide bonds with E3 ligase ligands while maintaining cell permeability makes it a candidate for targeted protein degradation strategies. A 2024 study demonstrated successful conjugation with cereblon ligands, producing compounds with nanomolar activity in degrading BRD4 in leukemia cell lines.

Future research directions for this compound include further exploration of its structure-activity relationships, development of more efficient synthetic methodologies, and expansion of its applications in chemical biology tools and drug discovery. The unique combination of its quinoline core, reactive carbonyl chloride, and pyridine moiety provides multiple handles for structural modification and biological targeting.

From a safety and handling perspective, recent material safety data indicate that 6,8-Dimethyl-2-pyridin-4-ylquinoline-4-carbonyl chloride hydrochloride requires careful handling due to its moisture sensitivity and potential respiratory irritant properties. Proper personal protective equipment and anhydrous conditions are recommended for laboratory work with this compound.